Cas no 85078-26-8 (1,1'-(2-nitroethane-1,1-diyl)bis(4-methylbenzene))

• Product Name: 1,1'-(2-nitroethane-1,1-diyl)bis(4-methylbenzene)
• CAS No: 85078-26-8
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1832419
• PubChem ID: 190064
• Update Time: 2025-04-21

1,1'-(2-nitroethane-1,1-diyl)bis(4-methylbenzene) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(2-nitroethane-1,1-diyl)bis(4-methylbenzene)
• 1-methyl-4-[1-(4-methylphenyl)-2-nitroethyl]benzene
• 85078-26-8
• Benzene, 1,1'-(2-nitroethylidene)bis(4-methyl-
• DTXSID50234156

• Inchi： 1S/C16H17NO2/c1-12-3-7-14(8-4-12)16(11-17(18)19)15-9-5-13(2)6-10-15/h3-10,16H,11H2,1-2H3
• InChI Key： UJXJGTJGQDRICC-UHFFFAOYSA-N
• SMILES： [O-][N+](CC(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų